BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 8-Bromoguanosine-3C,*>N2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Bromoguanosine-13C,15N2

Cat. No.: B13864622

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 8-Bromoguanosine-13C,*>Nz. The following
procedures and recommendations are designed to ensure the safe handling and disposal of
this compound, thereby building a foundation of trust and safety in your laboratory operations.

Chemical Identifier:

e Name: 8-Bromoguanosine-13C,1>Nz

e Synonyms: 2-Amino-8-bromo-6-hydroxypurine riboside-13C,1>N2
e CAS Number: 4016-63-1 (for the non-labeled compound)

Hazard Identification: Based on the Safety Data Sheet for the analogous non-labeled
compound, 8-Bromoguanosine may cause skin irritation (H315), serious eye irritation (H319),
and respiratory irritation (H335).[1] It is essential to handle this compound with appropriate
personal protective equipment and engineering controls.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended PPE for various procedures involving 8-Bromoguanosine-
13C 15N>,
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Required Respiratory Eye
Procedure Glove Type ) ) Lab Coat
PPE Protection Protection
o Standard ) Safety
Weighing and N95 or higher )
) ) PPE + o B glasses with Standard lab
Aliguoting ) Nitrile gloves certified ] ]
Respiratory ) side shields coat
(Dry Powder) ) respirator
Protection or goggles
] Safety
) Not required )
Solution Standard o ) ] glasses with Standard lab
) Nitrile gloves if handled in ] )
Preparation PPE side shields coat
a fume hood
or goggles
Cell
Standard o ] Safety Standard lab
Culture/ln Nitrile gloves Not required
] PPE glasses coat
Vitro Assays
) Chemical-
_ Chemical _
N95 or higher resistant lab
) Enhanced Double- N splash
Spill Cleanup o certified coat or
PPE gloved Nitrile ) goggles and ]
respirator ) disposable
face shield
gown

Experimental Protocol: Weighing and Preparing a
Stock Solution

This protocol outlines the steps for safely weighing the solid compound and preparing a stock

solution.

Materials:

Spatula

Analytical balance

Weighing paper or boat

8-Bromoguanosine-13C,>N2 solid
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Appropriate solvent (e.g., DMSO, water)

Vortex mixer

Calibrated pipettes

Conical tubes or vials

Procedure:

Preparation: Don all required PPE as specified in the table above for "Weighing and
Aliquoting." Ensure the analytical balance is inside a chemical fume hood or a ventilated
balance enclosure to minimize inhalation of the powder.

Taring the Balance: Place a clean weighing paper or boat on the analytical balance and tare
the weight.

Weighing: Carefully transfer the desired amount of 8-Bromoguanosine-13C,1>N2 powder onto
the weighing paper using a clean spatula. Avoid generating dust.[1]

Recording: Record the exact weight of the compound.

Transfer: Carefully transfer the weighed powder into an appropriately labeled conical tube or
vial.

Solvent Addition: In the chemical fume hood, add the calculated volume of the desired
solvent to the tube containing the compound to achieve the target concentration.

Dissolving: Cap the tube securely and vortex until the solid is completely dissolved. Gentle
warming may be required for some solvents, but ensure this is done in a controlled manner.

Storage: Store the stock solution at the recommended temperature, typically -20°C,
protected from light.[1]

Operational Workflow Diagram

The following diagram illustrates the standard workflow for handling 8-Bromoguanosine-

13C,15N2 from receipt to disposal.
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Caption: Workflow for handling 8-Bromoguanosine-13C,15Nz.

Disposal Plan

Proper disposal of 8-Bromoguanosine-13C,1>N2 and associated waste is critical to ensure
environmental safety and regulatory compliance.

Waste Segregation:

¢ Solid Waste: Collect all contaminated solid waste, including weighing paper, pipette tips,
gloves, and disposable lab coats, in a designated, clearly labeled hazardous waste
container. This waste should be categorized as "halogenated organic solid waste."[2]
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 Liquid Waste: Collect all solutions containing 8-Bromoguanosine-13C,*>Nz2 in a designated,
clearly labeled "halogenated organic liquid waste" container.[2][3] Do not pour this waste
down the drain.[1]

e Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a
designated sharps container for hazardous chemical waste.

Isotopically Labeled Waste: Since 13C and *°N are stable, non-radioactive isotopes, the waste is
not considered radioactive.[4] Therefore, no special precautions for radioactivity are required.
The disposal procedure should primarily focus on the chemical hazards of the brominated
compound.

Disposal Procedure:

» Collection: All waste must be collected at the point of generation in appropriate, sealed, and
clearly labeled containers.

e Labeling: The waste container label must include:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "8-Bromoguanosine-13C,1>N2"

o

The type of waste (e.g., "halogenated organic solid waste")

[¢]

The primary hazards (e.g., "Irritant™)

The date of accumulation

o

o Storage: Store the sealed waste containers in a designated satellite accumulation area
within the laboratory, away from incompatible materials.

e Pickup and Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department. They will ensure the waste
is transported to a licensed chemical destruction plant for proper disposal, likely through
incineration.[5][6][7]

Emergency Procedures:
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o Spill: In case of a spill, evacuate the area and prevent others from entering. Wearing
appropriate PPE (including respiratory protection for powders), cover the spill with an inert
absorbent material. Collect the absorbed material into a sealed container for hazardous
waste disposal. Ventilate the area and wash the spill site thoroughly.

e Exposure:

[¢]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]
Remove contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing. Seek medical attention.

o Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[1] Seek medical attention if you feel unwell.

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

By adhering to these guidelines, you can ensure a safe laboratory environment for yourself and
your colleagues when working with 8-Bromoguanosine-13C,2>N2. Always consult your
institution's specific safety protocols and your Safety Data Sheets for the most current and
comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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